Cas no 1378254-82-0 (7-Bromo-2,3,4,5-tetrahydro-benzo[f][1,4]oxazepine-5-carboxylic acid)

7-Bromo-2,3,4,5-tetrahydro-benzo[f][1,4]oxazepine-5-carboxylic acid is a brominated heterocyclic compound featuring a benzo-fused oxazepine core with a carboxylic acid functional group. This structure makes it a valuable intermediate in medicinal chemistry, particularly for the synthesis of pharmacologically active molecules targeting central nervous system (CNS) disorders. The bromine substituent enhances its reactivity in cross-coupling reactions, enabling further derivatization. Its rigid scaffold and polar functional groups contribute to improved binding affinity in drug design. The compound is typically utilized in research settings for the development of novel therapeutic agents, owing to its balanced lipophilicity and potential for selective interactions with biological targets. Proper handling under controlled conditions is recommended due to its reactive nature.

7-Bromo-2,3,4,5-tetrahydro-benzo[f][1,4]oxazepine-5-carboxylic acid structure

1378254-82-0 structure

Product Name:7-Bromo-2,3,4,5-tetrahydro-benzo[f][1,4]oxazepine-5-carboxylic acid

CAS No:1378254-82-0

MF:C₁₀H₁₀BrNO₃

MW:272.09530210495

CID:5179509

PubChem ID:66490716

Update Time:2025-10-16

7-Bromo-2,3,4,5-tetrahydro-benzo[f][1,4]oxazepine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 7-Bromo-2,3,4,5-tetrahydro-benzo[f][1,4]oxazepine-5-carboxylic acid
- 7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid
- MFCD22371424
- EN300-715608
- F93644
- 1378254-82-0
- 7-Bromo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-5-carboxylicacid
- 7-Bromo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-5-carboxylic acid
- Inchi： 1S/C10H10BrNO3/c11-6-1-2-8-7(5-6)9(10(13)14)12-3-4-15-8/h1-2,5,9,12H,3-4H2,(H,13,14)
- InChI Key： XIVNWWAQCIMWHB-UHFFFAOYSA-N
- SMILES： O1C2=CC=C(Br)C=C2C(C(O)=O)NCC1

Computed Properties

Exact Mass: 270.984
Monoisotopic Mass: 270.984
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.6A^2
XLogP3: -0.8

7-Bromo-2,3,4,5-tetrahydro-benzo[f][1,4]oxazepine-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM501366-1g	7-Bromo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-5-carboxylicacid	1378254-82-0	97%	1g	$564	2022-06-13
Enamine	EN300-715608-0.05g	7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid	1378254-82-0		0.05g	$780.0	2023-05-30
Enamine	EN300-715608-0.1g	7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid	1378254-82-0		0.1g	$817.0	2023-05-30
Enamine	EN300-715608-0.25g	7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid	1378254-82-0		0.25g	$855.0	2023-05-30
Enamine	EN300-715608-0.5g	7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid	1378254-82-0		0.5g	$891.0	2023-05-30
Enamine	EN300-715608-1.0g	7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid	1378254-82-0		1g	$928.0	2023-05-30
Enamine	EN300-715608-2.5g	7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid	1378254-82-0		2.5g	$1819.0	2023-05-30
Enamine	EN300-715608-5.0g	7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid	1378254-82-0		5g	$2692.0	2023-05-30
Enamine	EN300-715608-10.0g	7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid	1378254-82-0		10g	$3992.0	2023-05-30
Aaron	AR01C88Z-100mg	7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid	1378254-82-0	97%	100mg	$246.00	2025-02-17